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Compound of Interest

Compound Name: AM-2394

Cat. No.: B15614792

For Researchers, Scientists, and Drug Development Professionals

Abstract

AM-2394 is a potent and structurally distinct allosteric activator of glucokinase (GK), a critical
enzyme in glucose metabolism.[1][2][3][4][5][6] Accurate and consistent preparation of stock
solutions is paramount for reliable experimental outcomes in pharmacological and metabolic
studies. This document provides a detailed protocol for the preparation, storage, and handling
of AM-2394 stock solutions using Dimethyl Sulfoxide (DMSOQO) as the solvent.

Compound Information and Properties

AM-2394 activates glucokinase with an EC50 value of 60 nM, enhancing the enzyme's affinity
for glucose by approximately 10-fold.[1][2][6] This activation is crucial for stimulating glucose
uptake and insulin secretion, making AM-2394 a valuable tool for research in type 2 diabetes
and other metabolic disorders.[3]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of AM-2394.
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Property Value Source
Molecular Formula C22H25N504 [1]

Molecular Weight 423.47 g/mol [1][4]

CAS Number 1442684-77-6 [1][4]
Appearance White to off-white solid powder  [2]

Purity >98% [7]

Solubility in DMSO =30 mg/mL (70.84 mM) [11[7118]

ECso (Glucokinase) 60 nM [L121[41511611 71

Materials and Equipment

Materials
e AM-2394 powder (CAS: 1442684-77-6)

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO), newly opened. Note: Hygroscopic
(moisture-absorbing) DMSO can significantly reduce the solubility of AM-2394.[2][4][8]

o Sterile, amber or opaque polypropylene or glass vials for storage.
Equipment
o Calibrated analytical balance

Vortex mixer

Sonicator (optional, for aiding dissolution)

Calibrated micropipettes

Laminar flow hood or clean bench

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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Experimental Protocol: Preparing a 10 mM Stock
Solution

This protocol describes the preparation of a 10 mM stock solution of AM-2394 in DMSO.
Adjustments can be made based on desired final concentration.

Calculation of Required Mass

To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol )
Example Calculation for 1 mL of 10 mM Stock:

e Mass (mg) = 10 mM x 1 mL x 423.47 g/mol / 1000

e Mass (mg) = 4.2347 mg

For convenience, refer to the pre-calculated stock solution table below.

stock Soluti . bl

Desired
. Volume for 1 mg Volume for 5 mg Volume for 10 mg
Concentration
1 mM 2.3614 mL 11.8072 mL 23.6144 mL
5 mM 0.4723 mL 2.3614 mL 4.7229 mL
10 mM 0.2361 mL 1.1807 mL 2.3614 mL

Data derived from supplier datasheets.[1][2]

Step-by-Step Procedure

e Acclimatize: Allow the AM-2394 powder vial to reach room temperature before opening to
prevent moisture condensation.
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» Weighing: Carefully weigh the calculated amount of AM-2394 powder using an analytical
balance in a clean weighing dish or directly into a sterile vial.

» Solvent Addition: Add the corresponding volume of fresh, high-purity DMSO to the vial
containing the AM-2394 powder.

o Dissolution: Cap the vial securely and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. The resulting solution should be clear.[1] If dissolution is slow, gentle
warming or brief sonication can be applied.

 Aliquotting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile, clearly labeled vials.[4][5]

o Storage: Store the aliquots under the appropriate conditions as detailed in the storage
section below.

Experimental Workflow Diagram
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Caption: Workflow for AM-2394 Stock Solution Preparation.
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Storage and Stability

Proper storage is critical to maintain the potency and stability of AM-2394.

: - onditi bl

Form Temperature Duration Source
Powder -20°C 3 years [1][21[4]
4°C 2 years [11[2]

In DMSO -80°C 1-2 years [1][2]14]
20°C 1 month - 1 year [L1[2][4105107]

Key Recommendations:
» Avoid Freeze-Thaw Cycles: Aliquotting is strongly recommended.[4][5]
o Protect from Light: Store solutions in amber or opaque vials.

» Working Solutions: For in vivo experiments, it is recommended to prepare fresh working
solutions daily.[2]

Safety Precautions

¢ Handle AM-2394 in a well-ventilated area, preferably within a chemical fume hood.

o Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.
o Consult the Safety Data Sheet (SDS) for comprehensive safety and handling information.

e This product is intended for research use only and has not been fully validated for medical
applications.[1]

Mechanism of Action

AM-2394 acts as an allosteric activator of glucokinase (GK). In pancreatic (3-cells and
hepatocytes, GK functions as a glucose sensor. By increasing GK's affinity for glucose, AM-
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2394 promotes the phosphorylation of glucose to glucose-6-phosphate, which is the first and
rate-limiting step in glycolysis. This enhanced glucose metabolism leads to increased ATP
production, ultimately stimulating insulin secretion from -cells and promoting glycogen
synthesis in the liver.
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Caption: AM-2394 enhances Glucokinase-mediated glucose phosphorylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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